Cas no 2639442-11-6 (1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride
• CAS No: 2639442-11-6
• MF: C₅H₆BrCl₂NS
• MW: 262.982837200165
• MDL: MFCD33550096
• CID: 5642308
• PubChem ID: 155971179
• Update Time: 2025-06-23

1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27779322
• Z4960048109
• 2639442-11-6
• 1-(4-bromo-5-chlorothiophen-2-yl)methanamine hydrochloride
• 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride

• MDL： MFCD33550096
• Inchi： 1S/C5H5BrClNS.ClH/c6-4-1-3(2-8)9-5(4)7;/h1H,2,8H2;1H
• InChI Key： KDDKKSXAUYVSML-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CN)Cl.Cl

Computed Properties

• Exact Mass: 260.87814g/mol
• Monoisotopic Mass: 260.87814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride

Introduction to 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride (CAS No. 2639442-11-6)

1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride, identified by its CAS number 2639442-11-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromo and chloro substituents on the thiophene ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the thiophene precursor, followed by selective halogenation to introduce the bromo and chloro groups at the desired positions. The subsequent formation of the methanamine moiety is achieved through nucleophilic substitution or condensation reactions, which are carefully controlled to ensure high yield and purity. The final step involves salt formation with hydrochloric acid, which enhances the stability and solubility of the compound for various applications.

Recent advancements in pharmaceutical research have demonstrated the potential of thiophene derivatives as lead compounds for treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The halogenated thiophenes, such as 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride, exhibit promising pharmacological properties due to their ability to interact with biological targets at the molecular level. For instance, studies have shown that these compounds can inhibit specific enzymes or receptors involved in disease pathways, thereby serving as effective therapeutic agents.

In particular, the bromo and chloro substituents on the thiophene ring play a crucial role in modulating the bioactivity of 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride. These halogen atoms can participate in various non-covalent interactions with biological molecules, such as hydrogen bonding, π-stacking, and electrostatic interactions, which are essential for achieving high affinity and selectivity. This characteristic makes the compound an attractive candidate for structure-based drug design, where detailed understanding of molecular interactions is critical.

The pharmacokinetic profile of 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride is another important aspect that has been extensively studied. Research has indicated that this compound exhibits favorable solubility and metabolic stability, which are key factors for its absorption, distribution, metabolism, and excretion (ADME) properties. These attributes are crucial for developing an effective drug candidate that can reach therapeutic levels in vivo while minimizing side effects. Additionally, preliminary toxicological studies have shown that 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride is well-tolerated at relevant doses, suggesting its potential for further clinical development.

The role of computational chemistry in optimizing 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding affinity and interaction modes of this compound with biological targets. These computational approaches not only accelerate the drug discovery process but also provide insights into the structural modifications that can enhance its pharmacological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with improved therapeutic profiles.

Current research trends in medicinal chemistry emphasize the development of multifunctional agents that can address multiple disease targets simultaneously. 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride fits well within this paradigm due to its versatile structural framework. By incorporating additional functional groups or exploring different substitution patterns on the thiophene ring, scientists can generate a library of compounds with tailored biological activities. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates with enhanced efficacy and reduced toxicity.

The industrial significance of 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride extends beyond academic research. Pharmaceutical companies are increasingly investing in innovative chemical entities like this one to develop next-generation therapeutics. The ability to synthesize complex heterocyclic compounds efficiently has become a cornerstone of modern drug discovery pipelines. As a result, 1-(4-Bromo-5-chlorothiophen-2-yl)methanamine hydrochloride serves as a benchmark compound for evaluating new synthetic methodologies and process optimization strategies.

In conclusion,1-(4-Bromo-5-chlorothiophen-2-ylmethanamine hydrochloride (CAS No. 2639442–11–6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with promising biological activities observed in preclinical studies, make it a compelling candidate for further investigation into novel therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.